5-((3,4-Difluorophenyl)(piperidin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(3,4-difluorophenyl)-piperidin-1-ylmethyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C17H18F2N4OS/c1-10-20-17-23(21-10)16(24)15(25-17)14(22-7-3-2-4-8-22)11-5-6-12(18)13(19)9-11/h5-6,9,14,24H,2-4,7-8H2,1H3
• InChI Key: VBQBWESYIWTROQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C(SC2=N1)C(C3=CC(=C(C=C3)F)F)N4CCCCC4)O
• Molecular Formula: C17H18F2N4OS
• Molecular Weight: 364.4 g/mol

Description

5-((3,4-Difluorophenyl)(piperidin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C17H18F2N4OS and its molecular weight is 364.41. The purity is usually 95%.
BenchChem offers high-quality 5-((3,4-Difluorophenyl)(piperidin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-((3,4-Difluorophenyl)(piperidin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities

A significant application of derivatives of the 1,2,4-triazole class, which includes 5-((3,4-Difluorophenyl)(piperidin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol, is in antimicrobial activities. These compounds have been shown to possess good or moderate activities against various microorganisms, suggesting their potential use in the development of new antimicrobial agents. Notable studies in this area include the work of Bektaş et al. (2007) and Suresh et al. (2016), who synthesized novel derivatives and assessed their antimicrobial properties against a range of bacteria and fungi (Bektaş et al., 2007) (Suresh et al., 2016).

Anticancer Agents

The 1,2,4-triazole derivatives also exhibit promising applications in cancer research. For example, Zhang et al. (2007) explored the synthesis and structure-activity relationship (SAR) of a series of triazolopyrimidines, demonstrating their potential as anticancer agents. These compounds were found to inhibit tubulin binding and showed effectiveness in overcoming resistance attributed to multidrug resistance transporter proteins (Zhang et al., 2007).

Anti-Diabetic Drugs

In the field of diabetes treatment, compounds like 5-((3,4-Difluorophenyl)(piperidin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol show potential as anti-diabetic drugs. Bindu et al. (2019) synthesized a family of triazolo-pyridazine-6-yl-substituted piperazines and evaluated their effectiveness as Dipeptidyl peptidase-4 (DPP-4) inhibitors, which are important in developing anti-diabetic medications (Bindu et al., 2019).

EGFR Inhibitors in Cancer Treatment

Another application of 1,2,4-triazole derivatives is in the development of epidermal growth factor receptor (EGFR) inhibitors for cancer treatment. Karayel (2021) conducted a detailed study on the anti-cancer properties of benzimidazole derivatives bearing 1,2,4-triazole, indicating their potential as EGFR inhibitors (Karayel, 2021).